Cas no 2172502-27-9 (2-(3-Hydroxybutan-2-yl)oxolane-2-carbaldehyde)

• Product Name: 2-(3-Hydroxybutan-2-yl)oxolane-2-carbaldehyde
• CAS No: 2172502-27-9
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 5568190
• PubChem ID: 165597077
• Update Time: 2025-06-13

2-(3-Hydroxybutan-2-yl)oxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172502-27-9
• 2-(3-hydroxybutan-2-yl)oxolane-2-carbaldehyde
• EN300-1623683
• 2-(3-Hydroxybutan-2-yl)oxolane-2-carbaldehyde

• Inchi： 1S/C9H16O3/c1-7(8(2)11)9(6-10)4-3-5-12-9/h6-8,11H,3-5H2,1-2H3
• InChI Key： VXHOJVLJSGKRNE-UHFFFAOYSA-N
• SMILES： O1CCCC1(C=O)C(C)C(C)O

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3-Hydroxybutan-2-yl)oxolane-2-carbaldehyde

Introduction to 2-(3-Hydroxybutan-2-yl)oxolane-2-carbaldehyde (CAS No. 2172502-27-9)

2-(3-Hydroxybutan-2-yl)oxolane-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2172502-27-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This oxolane derivative features a unique structural framework that combines a five-membered heterocyclic ring with a hydroxybutyl side chain and an aldehyde functional group. The presence of these distinct chemical moieties makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of bioactive compounds.

The aldehyde group at the 2-position of the oxolane ring is a key feature that enables various chemical transformations, including condensation reactions, oxidation, and reduction processes. These reactions are fundamental in constructing more intricate molecular architectures, which are often required for the design of novel drugs. The hydroxybutan-2-yl side chain, on the other hand, introduces both hydrophilic and lipophilic characteristics to the molecule, potentially enhancing its solubility and bioavailability in biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Oxolane derivatives, in particular, have been explored for their potential applications due to their stability and ability to mimic natural products. The structural motif of 2-(3-Hydroxybutan-2-yl)oxolane-2-carbaldehyde aligns well with this trend, offering a promising scaffold for further exploration.

In the context of modern pharmaceutical research, this compound has been investigated for its potential role as a precursor in synthesizing small-molecule inhibitors. Specifically, its aldehyde functionality can be utilized to form Schiff bases or imines with various nitrogen-containing heterocycles, which are known to exhibit diverse biological activities. For instance, studies have shown that such derivatives can interact with enzymes and receptors involved in metabolic pathways, making them candidates for therapeutic intervention.

The 3-hydroxybutan-2-yl group adds an additional layer of complexity to the molecule, allowing for further functionalization through esterification or etherification reactions. These modifications can fine-tune the physicochemical properties of the compound, such as its polarity and metabolic stability, which are critical factors in drug design. Moreover, the oxolane ring itself can serve as a rigid scaffold, helping to maintain the conformational integrity of the molecule upon binding to biological targets.

One of the most exciting aspects of 2-(3-Hydroxybutan-2-yl)oxolane-2-carbaldehyde is its potential application in developing novel antimicrobial agents. The combination of an aldehyde group and a hydroxylated side chain creates a molecular structure that can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Preliminary studies have suggested that derivatives of this compound exhibit promising activity against Gram-positive bacteria, making them attractive candidates for further development.

Another area where this compound shows promise is in the field of anti-inflammatory drug discovery. Oxolane derivatives have been reported to modulate inflammatory pathways by interacting with key signaling molecules. The unique structural features of 2-(3-Hydroxybutan-2-yl)oxolane-2-carbaldehyde, including its aldehyde and hydroxyl groups, could potentially enhance its ability to interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are central to inflammation processes.

The synthesis of 2-(3-Hydroxybutan-2-yl)oxolane-2-carbaldehyde involves multi-step organic transformations that highlight its synthetic utility. The oxolane ring can be constructed through intramolecular cyclization reactions, while the hydroxybutyl side chain can be introduced via nucleophilic addition or reduction techniques. These synthetic strategies not only demonstrate the versatility of this compound but also provide valuable insights into developing related derivatives with tailored properties.

In conclusion, 2-(3-Hydroxybutan-2-yl)oxolane-2-carbaldehyde (CAS No. 2172502-27-9) represents a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.